Cas no 1158196-11-2 ([2-(4-isopropylphenoxy)ethyl]amine hydrochloride)

• Product Name: [2-(4-isopropylphenoxy)ethyl]amine hydrochloride
• CAS No: 1158196-11-2
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD11808691
• CID: 4573923
• Update Time: 2025-11-02

[2-(4-isopropylphenoxy)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(4-isopropylphenoxy)ethyl]amine hydrochloride
• 1-(2-aminoethoxy)-4-(propan-2-yl)benzene hydrochloride
• 2-[4-(propan-2-yl)phenoxy]ethan-1-amine hydrochloride

• MDL： MFCD11808691
• Inchi： 1S/C11H17NO.ClH/c1-9(2)10-3-5-11(6-4-10)13-8-7-12;/h3-6,9H,7-8,12H2,1-2H3;1H
• InChI Key： FFIMOLQVWUHECA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCCN)=CC=1)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 195-197 °C

[2-(4-isopropylphenoxy)ethyl]amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on [2-(4-isopropylphenoxy)ethyl]amine hydrochloride

Comprehensive Guide to [2-(4-isopropylphenoxy)ethyl]amine hydrochloride (CAS No. 1158196-11-2): Properties, Applications, and Market Insights

[2-(4-isopropylphenoxy)ethyl]amine hydrochloride (CAS No. 1158196-11-2) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This hydrochloride salt derivative of 2-(4-isopropylphenoxy)ethylamine is gaining attention due to its unique structural properties and versatility in synthetic applications. The compound features an isopropylphenoxy moiety linked to an ethylamine group, which contributes to its distinct chemical behavior.

The molecular formula of [2-(4-isopropylphenoxy)ethyl]amine hydrochloride is C₁₁H₁₈ClNO, with a molecular weight of 215.72 g/mol. Its hydrochloride salt form enhances stability and solubility, making it particularly useful in various research and development processes. Researchers often explore this compound for its potential as a building block in medicinal chemistry, especially in the design of novel bioactive molecules.

One of the most searched questions about [2-(4-isopropylphenoxy)ethyl]amine hydrochloride relates to its synthesis methods. The compound is typically prepared through the reaction of 4-isopropylphenol with 2-chloroethylamine hydrochloride in the presence of a base. This process yields the desired product with high purity, which is crucial for pharmaceutical applications. Recent advancements in green chemistry have also explored more sustainable synthesis routes, aligning with the growing demand for environmentally friendly chemical processes.

In terms of applications, [2-(4-isopropylphenoxy)ethyl]amine hydrochloride serves as a valuable intermediate in the production of various pharmaceutical compounds. Its structural features make it suitable for developing molecules with potential therapeutic effects, particularly in central nervous system (CNS) research. The compound's amine hydrochloride group allows for easy modification, enabling researchers to create derivatives with tailored properties.

The global market for specialty chemicals like [2-(4-isopropylphenoxy)ethyl]amine hydrochloride is experiencing steady growth, driven by increasing R&D investments in the pharmaceutical sector. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the rising demand from research institutions and drug development firms. Market analysts predict continued interest in such high-purity intermediates as the search for new therapeutic agents intensifies.

Storage and handling of [2-(4-isopropylphenoxy)ethyl]amine hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. These safety considerations align with current industry trends emphasizing responsible chemical management in research environments.

Recent scientific literature highlights several innovative uses of [2-(4-isopropylphenoxy)ethyl]amine hydrochloride in drug discovery programs. Its molecular framework has been incorporated into compounds being investigated for various biological activities. The isopropylphenoxy group in particular has shown interesting interactions with certain biological targets, making this compound a focus of ongoing structure-activity relationship (SAR) studies.

Quality control is paramount when working with [2-(4-isopropylphenoxy)ethyl]amine hydrochloride for research purposes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's purity and identity. These quality assurance measures ensure reliable results in downstream applications, whether in academic research or industrial-scale production.

The future outlook for [2-(4-isopropylphenoxy)ethyl]amine hydrochloride appears promising, with potential expansions into new application areas. As computational chemistry and AI-assisted drug design continue to advance, compounds with versatile scaffolds like this one may see increased utilization. The growing emphasis on precision medicine and targeted therapies further underscores the importance of such specialized chemical building blocks in modern pharmaceutical development.

For researchers seeking alternatives or related compounds, several structural analogs of [2-(4-isopropylphenoxy)ethyl]amine hydrochloride are available. These include variations with different alkyl substitutions on the phenyl ring or modifications to the ethylamine linker. Such derivatives allow for extensive exploration of chemical space in drug discovery projects, providing valuable insights into molecular optimization strategies.

In conclusion, [2-(4-isopropylphenoxy)ethyl]amine hydrochloride (CAS No. 1158196-11-2) represents an important tool in contemporary chemical research. Its combination of structural features, synthetic accessibility, and potential biological relevance makes it a compound of significant interest across multiple scientific disciplines. As research methodologies evolve and new therapeutic challenges emerge, this versatile chemical intermediate is likely to maintain its relevance in the scientific community.